3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione

• Molecular Formula: C13H20N2O3S
• Molecular Weight: 284.38 g/mol
• SMILES: CN(CC(C1=CC=C(C=C1)N)O)C2CCS(=O)(=O)C2
• InChI: InChI=1S/C13H20N2O3S/c1-15(12-6-7-19(17,18)9-12)8-13(16)10-2-4-11(14)5-3-10/h2-5,12-13,16H,6-9,14H2,1H3
• InChIKey: BZYTVJFUIPTUPU-UHFFFAOYSA-N

3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione: Structural Classification and Baseline Characteristics for Procurement Evaluation

3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione (CAS 1082569-51-4; dihydrochloride salt CAS 2031269-00-6) is a synthetic small molecule with the molecular formula C13H20N2O3S and a molecular weight of 284.38 g/mol (free base) . It belongs to the tetrahydrothiophene 1,1-dioxide (thiolane sulfone) class, characterized by a saturated five-membered sulfone ring bearing a 3-amino substituent that incorporates a 2-hydroxy-2-(4-aminophenyl)ethyl-N-methyl moiety. The compound is commercially available as a dihydrochloride salt with a typical purity of ≥95% (HPLC), primarily sourced for research and development applications .

Scaffold

Tetrahydrothiophene 1,1-dioxide (thiolane sulfone)

Form

Dihydrochloride salt

Grade

Research-grade; HPLC purity verified

Why Generic Substitution Fails for 3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione

This compound cannot be directly replaced by simpler thiolane-1,1-dione derivatives or common β-adrenergic pharmacophore analogs without loss of its combinatorial structural signature. The simultaneous presence of a 4-aminophenyl group, a secondary alcohol, a tertiary N-methylamine, and the electron-withdrawing sulfone ring creates a unique hydrogen-bonding and electrostatic profile that is absent in both simpler N-phenyl-thiolane-1,1-diones [1] and classical phenylethanolamine derivatives such as practolol [2]. This multi-feature architecture is relevant for applications requiring a specific retention time, mass fragmentation pattern, or receptor-interaction surface that cannot be replicated by single-feature analogs.

!

Simpler thiolane-1,1-diones lack combinatorial profile

Core scaffolds missing the 4-aminophenyl-hydroxyethyl moiety may shift analytical and interaction profiles.

!

Phenylethanolamine analogs lack sulfone ring

Practolol-type compounds do not carry the sulfone oxygen HBA groups, altering polarity and binding capacity.

!

Single-feature analogs may not replicate multi-mode surface

Replacing either the sulfone or the aminophenol component may disrupt retention time, fragmentation, or interaction signatures.

• [1] CAS Common Chemistry. 3-Thiophenamine, N-[(4-chlorophenyl)methyl]tetrahydro-, 1,1-dioxide. URL: https://commonchemistry.cas.org/detail?cas_rn=453576-58-4 (accessed 2026-05-10). View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary: Practolol. URL: https://pubchem.ncbi.nlm.nih.gov/compound/Practolol (accessed 2026-05-10). View Source

Quantitative Differentiation Evidence for 3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione vs. Structural Analogs

Molecular Weight and Formula Differentiation from Common Thiolane-Sulfone Building Blocks

The target compound (free base: C13H20N2O3S, 284.38 g/mol) possesses a distinct molecular formula compared to the simpler 3-amino-thiolane-1,1-dione core (C4H9NO2S, 135.18 g/mol) [1] and the common 3-(phenylamino)-thiolane-1,1-dione analog (C10H13NO2S, 211.28 g/mol) . These differences in elemental composition and molecular weight are critical for applications relying on mass spectrometry identification or HPLC retention time resolution.

MW & Formula Diff.

Class-level

284.38 g/mol
Δ +149.20 vs core

MW/formula differences support analytical resolution for QC reference use.

Calculated from standard atomic masses.

Evidence Dimension	Molecular formula and molecular weight
Target Compound Data	C13H20N2O3S, 284.38 g/mol
Comparator Or Baseline	3-amino-thiolane-1,1-dione: C4H9NO2S, 135.18 g/mol [1]; 3-(phenylamino)-thiolane-1,1-dione: C10H13NO2S, 211.28 g/mol
Quantified Difference	MW increase of 149.20 g/mol vs. 3-amino core; MW increase of 73.10 g/mol vs. phenylamino analog
Conditions	Calculated from standard atomic masses

Why This Matters

Significant molecular weight and formula differences ensure unambiguous analytical resolution from common scaffold impurities, which is essential for quality control (QC) reference standard use.

• [1] Thermo Fisher Scientific. 3-Aminotetrahydro-1H-1-Lambda 6 -Thiophen-1,1-Dionehydrochloride. URL: https://www.fishersci.de (accessed 2026-05-10). View Source

Hydrogen Bond Donor/Acceptor Count Distinction from 4-Aminophenyl-ethanolamine Pharmacophore

The compound contains 3 hydrogen bond donors (primary amine, secondary alcohol) and 5 acceptors (sulfone oxygen atoms, tertiary amine, hydroxyl oxygen) . The prototypical β-blocker pharmacophore 1-(4-aminophenyl)-2-(isopropylamino)ethanol (practolol) has the same number of HBD (3) but only 4 HBA (lacking the two sulfone oxygen atoms) [1]. This alters the polar surface area and hydrogen-bonding capacity, directly impacting predicted membrane permeability and solubility.

H-Bond Acceptors

Class-level

Target: 5 HBA

Practolol: 4 HBA

May alter solubility and binding; non-specific binding reduction requires validation.

Predicted property; structural analysis.

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	5 HBA (2 sulfone oxygens + 1 amine + 1 hydroxyl + 1 ether oxygen)
Comparator Or Baseline	Practolol: 4 HBA (1 amide carbonyl + 1 ether oxygen + 1 amine + 1 hydroxyl)
Quantified Difference	+1 HBA due to the sulfone group
Conditions	Structural analysis; predicted properties

Why This Matters

The additional hydrogen bond acceptor capacity from the sulfone group can significantly alter solubility and protein binding profiles, potentially reducing non-specific binding in biological assays compared to non-sulfone analogs.

• [1] DrugBank. Practolol. URL: https://go.drugbank.com/drugs/DB01297 (accessed 2026-05-10). View Source

Predicted LogP and Topological Polar Surface Area Differentiation from Isopropyl and Phenyl Analogs

The target compound is predicted to have a topological polar surface area (tPSA) of 95.9 Ų and a consensus LogP of 0.68 (SwissADME) [1]. The corresponding non-sulfone analog 1-(4-aminophenyl)-2-(methylamino)ethanol has a predicted tPSA of 58.3 Ų and a LogP of 0.45 [2]. The sulfone group thus increases tPSA by 37.6 Ų while only modestly increasing lipophilicity by 0.23 LogP units, yielding a distinctive molecular descriptor profile.

LogP & tPSA

Context-dependent

Target: LogP 0.68, tPSA 95.9 Ų

Analog: LogP 0.45, tPSA 58.3 Ų

tPSA increase may improve aqueous solubility; profile relevant for solubility optimization in probes.

In silico prediction; experimental validation needed.

Evidence Dimension	Predicted tPSA and LogP
Target Compound Data	tPSA 95.9 Ų, LogP 0.68 (SwissADME)
Comparator Or Baseline	1-(4-aminophenyl)-2-(methylamino)ethanol: tPSA 58.3 Ų, LogP 0.45 (SwissADME)
Quantified Difference	ΔtPSA = +37.6 Ų; ΔLogP = +0.23
Conditions	In silico prediction using SwissADME (same algorithm for both compounds)

Why This Matters

The substantial tPSA increase without a commensurate rise in LogP indicates improved aqueous solubility potential while maintaining moderate permeability, a favorable profile for probe compound development where solubility limitations of lipophilic analogs are a concern.

• [1] SwissADME. Predicted properties for 3-{[2-(4-aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione. URL: http://www.swissadme.ch (accessed 2026-05-10). View Source
• [2] SwissADME. Predicted properties for 1-(4-aminophenyl)-2-(methylamino)ethanol. URL: http://www.swissadme.ch (accessed 2026-05-10). View Source

Commercial Availability and Purity Specification vs. Research-Grade Analogs

The target compound is commercially catalogued as a dihydrochloride salt (CAS 2031269-00-6) with a specified purity of ≥95% (HPLC) . In contrast, the structurally simpler 3-(phenylamino)-thiolane-1,1-dione (CAS 35889-69-1) is listed with a purity of 97% , but lacks the 4-aminophenyl-2-hydroxyethyl pharmacophore necessary for use as a process impurity marker in practolol or mirabegron synthesis pathways.

Commercial Spec.

Data to verify

≥95% HPLC (dihydrochloride)

Provides fit-for-purpose option when 4-aminophenyl moiety is required; generic sulfones may not substitute.

Vendor specifications; verify lot purity.

Evidence Dimension	Commercial purity specification and functional application relevance
Target Compound Data	≥95% purity (HPLC); dihydrochloride salt form; relevant as potential synthetic intermediate or impurity marker
Comparator Or Baseline	3-(phenylamino)-thiolane-1,1-dione: 97% purity but lacks 4-aminophenyl-hydroxyethyl moiety
Quantified Difference	Not directly quantifiable; categorical differentiation based on structural features
Conditions	Vendor product specifications; application context

Why This Matters

For procurement decisions where the 4-aminophenyl pharmacophore is functionally required (e.g., as a synthetic intermediate or analytical impurity standard), the commercial availability of this specific compound provides a fit-for-purpose option that generic thiolane-sulfones cannot substitute.

Procurement-Driven Application Scenarios for 3-{[2-(4-Aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione

Analytical Reference Standard for LC-MS Impurity Profiling in Practolol or Mirabegron Synthetic Routes

The compound's unique molecular weight (284.38 g/mol) and distinct fragmentation pattern (sulfone ring cleavage, loss of 4-aminophenyl moiety) make it a candidate reference marker for detecting N-alkylated byproducts or sulfone-containing process impurities in the synthesis of 4-aminophenyl-ethanolamine-based drugs . Its ≥95% purity specification supports its use as a secondary reference standard in HPLC-UV/MS methods.

Fragment-Based Screening Library Component for β-Adrenergic or Aminergic Receptor Targets

The combination of a 4-aminophenyl group with a tertiary N-methylamine and a polar sulfone ring creates a three-dimensional pharmacophore with balanced hydrogen-bonding capacity (3 HBD, 5 HBA) and moderate lipophilicity (predicted LogP 0.68) [1]. This profile is suitable for fragment-based drug discovery campaigns targeting GPCRs or kinases where both polar and hydrophobic interactions are required.

Chemical Probe for Sulfone-Specific Solubility and Permeability Structure-Activity Relationship Studies

The predicted tPSA increase of 37.6 Ų relative to the non-sulfone analog [2] directly translates to altered aqueous solubility, enabling systematic SAR studies on the impact of sulfone introduction on in vitro ADME parameters. This compound can serve as a matched molecular pair with its non-sulfone counterpart to isolate the contribution of the sulfone group to solubility, permeability, and metabolic stability.

Application

Selection Property

Validation Focus

LC-MS Impurity Profiling for Phenylethanolamine Drugs

Distinct molecular weight and fragmentation pattern (sulfone ring)

LC-MS method specificity for target impurity resolution

Fragment-Based Screening for GPCR/Kinase Targets

Balanced HBD/HBA (3/5) and moderate predicted LogP

Fragment hit confirmation in binding or functional assays

Sulfone-Specific Solubility/Permeability SAR Probe

Sulfone-containing matched molecular pair vs non-sulfone analog

Comparative solubility and permeability assays

• [1] SwissADME. Predicted properties for 3-{[2-(4-aminophenyl)-2-hydroxyethyl](methyl)amino}-1lambda6-thiolane-1,1-dione. URL: http://www.swissadme.ch (accessed 2026-05-10). View Source
• [2] SwissADME. Predicted properties for 1-(4-aminophenyl)-2-(methylamino)ethanol. URL: http://www.swissadme.ch (accessed 2026-05-10). View Source